Cas no 67274-54-8 (Benzenamine, 4-bromo-N-ethyl-N-methyl-)

Benzenamine, 4-bromo-N-ethyl-N-methyl- structure
67274-54-8 structure
Product Name:Benzenamine, 4-bromo-N-ethyl-N-methyl-
CAS No:67274-54-8
MF:C9H12BrN
MW:214.102281570435
CID:395075
PubChem ID:13113820
Update Time:2025-04-19

Benzenamine, 4-bromo-N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-N-ethyl-N-methyl-
    • 4-bromo-N-ethyl-N-methylaniline
    • N-ethyl-4-bromo-N-methylaniline
    • 67274-54-8
    • DTXSID90518861
    • DBMDDFTYMKZYTR-UHFFFAOYSA-N
    • SCHEMBL1433223
    • Inchi: 1S/C9H12BrN/c1-3-11(2)9-6-4-8(10)5-7-9/h4-7H,3H2,1-2H3
    • InChI Key: DBMDDFTYMKZYTR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N(C)CC

Computed Properties

  • Exact Mass: 213.01531g/mol
  • Monoisotopic Mass: 213.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 3.2Ų

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